ethyl 3-[(4-nitrobenzoyl)amino]-2-oxo-6-phenyl-2H-pyran-5-carboxylate

• IUPAC Name: ethyl 5-[(4-nitrobenzoyl)amino]-6-oxo-2-phenylpyran-3-carboxylate
• InChI: InChI=1S/C21H16N2O7/c1-2-29-20(25)16-12-17(21(26)30-18(16)13-6-4-3-5-7-13)22-19(24)14-8-10-15(11-9-14)23(27)28/h3-12H,2H2,1H3,(H,22,24)
• InChI Key: PRNDECLJSMIBEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C21H16N2O7
• Molecular Weight: 408.4 g/mol
• CAS No.: 338418-35-2

Description

Ethyl 3-[(4-nitrobenzoyl)amino]-2-oxo-6-phenyl-2H-pyran-5-carboxylate, also known as NBP, is a chemical compound that has been widely used in scientific research applications. NBP is a pyranocarboxylic acid derivative that exhibits a range of biological and pharmacological activities. In

Scientific Research Applications

Crystal Structure Analysis

Research has demonstrated the structural analysis of compounds closely related to ethyl 3-[(4-nitrobenzoyl)amino]-2-oxo-6-phenyl-2H-pyran-5-carboxylate. For instance, studies on similar pyran derivatives, such as ethyl 6-amino-5-cyano-2-methyl-4-(3-nitrophenyl)-4H-pyrano-3-carboxylate, have focused on crystal structure determination, revealing insights into molecular conformations, hydrogen bonding patterns, and overall crystal packing (Nesterov & Viltchinskaia, 2001; Kumar et al., 2018). These analyses provide foundational knowledge for the development of new materials and the understanding of their properties at the molecular level.

• (V. Nesterov & E. A. Viltchinskaia, 2001)
• (B. Kumar, B. Banerjee, G. Brahmachari, & V. Gupta, 2018)

Antibacterial Screening

Compounds structurally similar to the subject chemical have been synthesized and screened for antibacterial activity. For example, derivatives like ethyl 6-oxo-3-phenyl-1,6-dihydropyrano[3,2-e]indole-2-carboxylate have shown significant antibacterial properties, suggesting potential applications in the development of new antimicrobial agents (Mir & Mulwad, 2009).

• (A. Mir & V. Mulwad, 2009)

Corrosion Inhibition

Research into pyran derivatives has also extended into the field of corrosion inhibition. Pyranpyrazole derivatives have been investigated for their ability to prevent corrosion in mild steel, which is valuable for industrial applications, especially in pickling processes. These studies highlight the potential of pyran derivatives in enhancing the longevity and durability of metals used in various industries (Dohare et al., 2017).

• (P. Dohare, K. R. Ansari, M. Quraishi, & I. Obot, 2017)

Theoretical Characterization and Supramolecular Assemblies

Further studies have focused on the theoretical characterization of pyran derivatives, analyzing their supramolecular assemblies using DFT calculations. This research provides insight into the interactions that stabilize these molecules, such as hydrogen bonds and π–π stacking, which are crucial for designing materials with specific properties (Chowhan et al., 2020).

• (Bushra Chowhan, Monika Gupta, N. Sharma, & A. Frontera, 2020)